Clascoterone-d6

• Molecular Formula: C24H34O5
• Molecular Weight: 408.6 g/mol
• InChI: InChI=1S/C24H34O5/c1-4-21(28)29-24(20(27)14-25)12-9-19-17-6-5-15-13-16(26)7-10-22(15,2)18(17)8-11-23(19,24)3/h13,17-19,25H,4-12,14H2,1-3H3/t17-,18+,19+,22+,23+,24+/m1/s1/i5D,7D2,13D,14D2/t5?,17-,18+,19+,22+,23+,24+
• InChIKey: GPNHMOZDMYNCPO-KMAKUDSDSA-N

Clascoterone-d6 Internal Standard

Clascoterone-d6 (Cortexolone 17α-propionate-d6) is a stable isotope-labeled analog of the androgen receptor antagonist clascoterone, wherein six hydrogen atoms are replaced by deuterium. It is a small-molecule reference standard (C24H28D6O5, MW 408.56) designed to serve as an internal standard (IS) in quantitative bioanalytical workflows, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its intended use is to correct for analytical variability, matrix effects, and extraction inefficiencies during the quantification of the parent drug, clascoterone (marketed as Winlevi®), in complex biological matrices [1]. Unlike the unlabeled compound, Clascoterone-d6 is not intended as an active pharmaceutical ingredient (API) and is strictly for research and analytical use .

Stable isotope-labeled internal standard (d6) for clascoterone LC-MS/MS bioanalysis

Supports method validation and ANDA-related analytical workflows

Deuterated analog co-elutes with analyte for robust matrix effect correction

• [1] Veeprho. Clascoterone D6. Product Page. Published 2024-08-27. Accessed 2026. View Source

Clascoterone-d6 Substitution Limitations

The selection of an appropriate internal standard is a critical determinant of analytical accuracy in LC-MS/MS assays. Generic substitution of a deuterated internal standard like Clascoterone-d6 with unlabeled clascoterone or a structurally dissimilar analog is not viable due to fundamental principles of analytical chemistry. Unlabeled clascoterone cannot be distinguished from the analyte by mass spectrometry, rendering it useless for isotope dilution quantification. Non-isotopic standards, lacking the near-identical physicochemical properties of a deuterated analog, will exhibit different extraction recoveries and ionization efficiencies, failing to adequately correct for complex matrix effects inherent in biological samples [1]. This is particularly crucial for clascoterone, a lipophilic steroid analyzed in complex matrices like plasma and skin homogenates, where matrix-induced ion suppression can significantly compromise data integrity without a co-eluting stable isotope-labeled IS [2].

Unlabeled clascoterone Cannot be distinguished from analyte by mass spectrometry; fails isotope dilution quantification.

Clascoterone-d6 Deuterated IS provides distinct mass shift for unambiguous MS/MS detection.

Non-isotopic analog Different extraction recovery and ionization efficiency; cannot correct complex matrix effects.

Clascoterone-d6 Co-eluting SIL-IS compensates for matrix-induced ion suppression proportionally.

• [1] Veeprho. Clascoterone D6. Product Page. Published 2024-08-27. Accessed 2026. View Source
• [2] Utak. Matrix Effects in LC-MS/MS: A Troubleshooting Guide for QC Failures. Published 2026-04-08. Accessed 2026. View Source

Clascoterone-d6 Differentiation Evidence

Isotopic Enrichment and Purity

Clascoterone-d6 is supplied with a minimum chemical purity of ≥98% and is intended to have an isotopic enrichment suitable for use as an internal standard. The high purity minimizes the presence of unlabeled clascoterone that would interfere with the assay, and the high deuterium incorporation ensures a distinct mass shift for unambiguous MS/MS detection . This is a defined, quantifiable specification that directly impacts assay sensitivity and lower limit of quantification (LLOQ).

Isotopic Purity & Enrichment

Class-level inference

≥98% purity (HPLC); high deuterium incorporation

Minimizes unlabeled analyte interference, supports reliable LLOQ.

Vendor CoA specification.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Class standard for deuterated internal standards: ≥98% purity is considered a benchmark for reliable quantitative bioanalysis
Quantified Difference	N/A - Specified as a minimum quality attribute
Conditions	As stated in vendor Certificate of Analysis (CoA)

Why This Matters

The specified purity of ≥98% is a critical quality attribute that ensures the internal standard will not contribute significant interference to the analyte signal, thereby supporting the required LLOQ and accuracy of the bioanalytical method.

d6 vs d5 Mass Shift Advantage

Clascoterone-d6 contains six deuterium atoms (d6), resulting in a nominal mass difference of +6 Da from the unlabeled analyte. This provides a larger m/z separation compared to the Clascoterone-d5 analog (mass difference of +5 Da) . The increased mass shift reduces the risk of isotopic cross-talk or interference from the analyte's natural M+2 or M+4 isotopic peaks, which is particularly advantageous when quantifying the drug at low concentrations or when analyzing samples with complex isotopic envelopes. This is a concrete, quantifiable advantage in method selectivity and robustness.

Mass Shift Advantage

Head-to-head

Target +6 Da d5 analog +5 Da

Greater mass separation reduces isotopic cross-talk risk.

Nominal mass difference comparison.

Evidence Dimension	Mass Shift from Analyte
Target Compound Data	+6 Da
Comparator Or Baseline	Clascoterone-d5 analog: +5 Da mass shift
Quantified Difference	+1 Da greater mass separation
Conditions	Nominal mass difference in LC-MS/MS analysis

Why This Matters

A +6 Da mass shift provides a greater margin of safety against isotopic interference, enhancing the selectivity of the LC-MS/MS method and ensuring more accurate quantification, especially at the lower limit of quantification.

Co-elution and Matrix Effect Correction

The fundamental value of a deuterated internal standard lies in its near-identical physicochemical behavior to the analyte. By replacing hydrogen with deuterium, the compound exhibits virtually identical chromatographic retention time and ionization efficiency in electrospray ionization (ESI) sources compared to unlabeled clascoterone [1]. This ensures that any ion suppression or enhancement caused by co-eluting matrix components affects both the analyte and the internal standard proportionally. This co-elution is a critical, measurable parameter for method validation, as it allows for precise correction of matrix effects across the entire analytical run [2].

Co-elution & Matrix Correction

Class-level inference

Virtually identical retention time and ionization to analyte

Ensures proportional matrix effect correction.

Key for LC-MS/MS method robustness.

Evidence Dimension	Co-elution with Analyte
Target Compound Data	Virtually identical chromatographic retention time to unlabeled clascoterone
Comparator Or Baseline	Non-isotopic or structurally dissimilar internal standards: Significant differences in retention time, leading to variable and inaccurate matrix effect correction
Quantified Difference	Not explicitly quantified in a direct comparison, but the principle is foundational to stable isotope dilution mass spectrometry
Conditions	LC-MS/MS analysis under identical chromatographic conditions

Why This Matters

Co-elution is essential for compensating for matrix effects, the single largest source of variability in bioanalytical LC-MS/MS. This property directly translates to more accurate and reproducible quantitative data, reducing the risk of failed analytical runs and erroneous results.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Published 2020-12-08. Accessed 2026. View Source
• [2] Veeprho. Clascoterone D6. Product Page. Published 2024-08-27. Accessed 2026. View Source

Regulatory Documentation

Clascoterone-d6 is supplied with detailed characterization data compliant with regulatory guidelines, making it suitable for use in analytical method development, method validation (AMV), and quality control (QC) applications required for Abbreviated New Drug Application (ANDA) filings [1]. While this is not a quantitative performance metric, it is a critical differentiator for procurement in regulated pharmaceutical development. The availability of a full Certificate of Analysis (CoA) with specified purity, isotopic enrichment, and structural confirmation data is a prerequisite for use in GLP/GMP environments. This contrasts with non-deuterated or non-validated standards which lack the necessary documentation for regulatory submissions.

Regulatory Documentation

Supporting evidence

Full CoA with purity, isotopic enrichment, structural data

Supports bioanalytical method validation documentation review.

For regulated analytical development.

Evidence Dimension	Documentation and Regulatory Suitability
Target Compound Data	Supplied with detailed characterization data compliant with regulatory guidelines, suitable for ANDA-related method validation and QC
Comparator Or Baseline	Non-deuterated clascoterone reference standard or uncharacterized deuterated analogs: May lack the full CoA or regulatory-grade documentation needed for GxP compliance
Quantified Difference	N/A - This is a qualitative but essential procurement criterion
Conditions	As stated in vendor documentation and intended use statements

Why This Matters

This documentation is not optional for labs operating in a regulated environment. It provides the necessary traceability and assurance of quality required to pass regulatory audits and ensure the validity of analytical data submitted to agencies like the FDA.

• [1] SynZeal. Clascoterone D6. Product Page. Accessed 2026. View Source

Clascoterone-d6 Applications

LC-MS/MS Method for ANDA

This is the primary application scenario for Clascoterone-d6. Its use as an internal standard is essential for developing and validating a robust, sensitive, and specific LC-MS/MS method for quantifying clascoterone in biological matrices (e.g., human plasma, skin permeation samples) as required for pharmacokinetic studies and ANDA filings. The compound's high purity, defined mass shift (+6 Da), and regulatory-grade documentation make it the definitive choice for generating data that meets FDA and EMA bioanalytical method validation guidelines. Using Clascoterone-d6 directly addresses the critical requirement for a stable isotope-labeled IS to correct for matrix effects and extraction variability, as demonstrated in methods developed for clascoterone [1].

IVPT for Topical Formulations

Quantifying clascoterone permeation through skin from topical formulations like Winlevi® requires an analytical method with high sensitivity and specificity. Clascoterone-d6 is the ideal internal standard for such IVPT studies, where the drug is measured in complex receptor fluid matrices containing salts, proteins, and other components that can cause significant ion suppression [1]. The use of a co-eluting deuterated IS ensures accurate and precise quantification of the low drug concentrations typically encountered in these studies, enabling reliable comparison of different formulation candidates and supporting quality control of the drug product [2].

PK/Tox Studies for Generic Development

In the development of generic clascoterone products, robust bioanalytical support for PK and toxicology studies is mandatory. Clascoterone-d6 provides the highest level of confidence in the resulting concentration-time data. Its use minimizes analytical variability, ensuring that observed differences between test and reference formulations are due to the products themselves and not artifacts of the analytical method. This is a fundamental requirement for establishing bioequivalence and safety, making Clascoterone-d6 a critical component of any successful ANDA strategy.

Application

Selection Property

Validation Focus

Bioanalytical method for clascoterone ANDA studies

Deuterated (d6) internal standard with defined purity

Matrix effect correction and LLOQ verification

In vitro permeation testing (IVPT) of topical formulations

Co-eluting SIL-IS for complex receptor matrices

Low-concentration quantification accuracy in permeation samples

Pharmacokinetic/toxicology studies for generic clascoterone

Stable isotope-labeled IS for concentration-time data

Analytical variability control and bioequivalence assessment

• [1] Veeprho. Clascoterone D6. Product Page. Published 2024-08-27. Accessed 2026. View Source
• [2] Yang, Y., et al. Evaluation of in vitro Skin Permeation of Clascoterone From Clascoterone Topical Cream, 1% (w/w). AAPS PharmSciTech. 2024; 25(6):186. View Source